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Compound of Interest

Compound Name: (R)-NX-2127

CAS No.: 2416131-46-7

Cat. No.: B10856522

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-NX-2127 is a novel, orally bioavailable bifunctional molecule designed to induce the

degradation of Bruton's Tyrosine Kinase (BTK), a critical component of the B-cell receptor

(BCR) signaling pathway.[1][2][3] Chronic activation of the BCR pathway is a hallmark of many

B-cell malignancies, making BTK a key therapeutic target.[1][2] Unlike traditional inhibitors, (R)-
NX-2127 acts as a degrader, harnessing the cell's natural ubiquitin-proteasome system to

eliminate the BTK protein.[3][4][5]

Furthermore, (R)-NX-2127 exhibits immunomodulatory activity by concurrently mediating the

degradation of the lymphoid transcription factors Ikaros (IKZF1) and Aiolos (IKZF3).[1][2] This

dual mechanism of action offers a promising therapeutic strategy for patients with relapsed or

refractory B-cell malignancies, including those who have developed resistance to conventional

BTK inhibitors.[1][3][5]
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These application notes provide detailed protocols for key cell-based assays to evaluate the

activity of (R)-NX-2127, enabling researchers to assess its potency and mechanism of action in

relevant cellular models.

Mechanism of Action
(R)-NX-2127 is a heterobifunctional molecule that brings together the E3 ubiquitin ligase

cereblon (CRBN) and BTK, leading to the ubiquitination and subsequent proteasomal

degradation of BTK.[3] It also induces the degradation of IKZF1 and IKZF3 through a similar

molecular glue interaction with the cereblon E3 ubiquitin ligase complex.[1][2]
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Assay Setup

Downstream Assays

Cell Culture
(e.g., TMD8, Ramos)

Cell Seeding
(96-well or 6-well plates)

(R)-NX-2127
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(Time course and dose response)

Cell Viability Assay
(e.g., CellTiter-Glo)

Protein Degradation Assay
(Western Blot / Flow Cytometry)

Cytokine Profiling
(ELISA / Multiplex Assay)

Data Analysis
(DC50, IC50, Cytokine Levels)

Conclusion & Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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